Cas no 2703782-49-2 (ethyl 5-amino-4-fluoropyrazolo1,5-apyridine-3-carboxylate hydrochloride)

• Product Name: ethyl 5-amino-4-fluoropyrazolo1,5-apyridine-3-carboxylate hydrochloride
• CAS No: 2703782-49-2
• MF: C₁₀H₁₁ClFN₃O₂
• MW: 259.664644479752
• MDL: MFCD32641730
• CID: 5614806
• PubChem ID: 165946404
• Update Time: 2025-11-06

ethyl 5-amino-4-fluoropyrazolo1,5-apyridine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-33049628
• ethyl 5-amino-4-fluoropyrazolo[1,5-a]pyridine-3-carboxylate hydrochloride
• Z4606240852
• 2703782-49-2
• ethyl 5-amino-4-fluoropyrazolo1,5-apyridine-3-carboxylate hydrochloride

• MDL： MFCD32641730
• Inchi： 1S/C10H10FN3O2.ClH/c1-2-16-10(15)6-5-13-14-4-3-7(12)8(11)9(6)14;/h3-5H,2,12H2,1H3;1H
• InChI Key： RAZAMJPPNNZDBQ-UHFFFAOYSA-N
• SMILES： Cl.FC1=C(C=CN2C1=C(C(=O)OCC)C=N2)N

Computed Properties

• Exact Mass: 259.0523825g/mol
• Monoisotopic Mass: 259.0523825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų

Additional information on ethyl 5-amino-4-fluoropyrazolo1,5-apyridine-3-carboxylate hydrochloride

Comprehensive Overview of Ethyl 5-Amino-4-Fluoropyrazolo[1,5-a]pyridine-3-Carboxylate Hydrochloride (CAS No. 2703782-49-2)

The compound ethyl 5-amino-4-fluoropyrazolo[1,5-a]pyridine-3-carboxylate hydrochloride (CAS No. 2703782-49-2) is a fluorinated pyrazolopyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the fluorine substitution and ester functional group, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly in targeting kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated heterocycles like ethyl 5-amino-4-fluoropyrazolo[1,5-a]pyridine-3-carboxylate hydrochloride has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on precision medicine and small-molecule therapeutics, which dominate current pharmaceutical trends. The compound’s CAS No. 2703782-49-2 is frequently searched in databases such as PubChem and Reaxys, reflecting its importance in academic and industrial settings.

From a synthetic chemistry perspective, the pyrazolo[1,5-a]pyridine core of this compound offers a robust scaffold for modifications. The presence of both amino and fluorine groups allows for selective functionalization, enabling the development of derivatives with tailored properties. This adaptability is critical for addressing challenges in structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry forums and AI-driven drug design platforms.

Applications of CAS 2703782-49-2 extend beyond pharmaceuticals. Its agrochemical potential is being explored, particularly in designing novel pesticides and herbicides with improved environmental profiles. The fluorine atom’s role in enhancing ligand-receptor interactions is a key area of investigation, resonating with the industry’s shift toward sustainable chemistry and green synthesis methods.

Analytical characterization of ethyl 5-amino-4-fluoropyrazolo[1,5-a]pyridine-3-carboxylate hydrochloride typically involves techniques like NMR, HPLC, and mass spectrometry. These methods ensure purity and validate structural integrity, which are paramount for regulatory compliance in preclinical studies. The compound’s solubility and stability under physiological conditions are also frequently studied, addressing common queries in ADME (Absorption, Distribution, Metabolism, Excretion) research.

In summary, CAS No. 2703782-49-2 represents a promising building block in modern chemistry. Its integration into high-throughput screening libraries and combinatorial chemistry workflows underscores its relevance. As the scientific community prioritizes fragment-based drug discovery and computational modeling, this compound’s utility is expected to grow, solidifying its position in the next generation of therapeutic and agrochemical innovations.